4-(Methoxymethyl)-6-[4-[(2-methoxyphenyl)methyl]piperidin-1-yl]pyrimidine

Catalog No.
S7453017
CAS No.
M.F
C19H25N3O2
M. Wt
327.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-(Methoxymethyl)-6-[4-[(2-methoxyphenyl)methyl]pi...

Product Name

4-(Methoxymethyl)-6-[4-[(2-methoxyphenyl)methyl]piperidin-1-yl]pyrimidine

IUPAC Name

4-(methoxymethyl)-6-[4-[(2-methoxyphenyl)methyl]piperidin-1-yl]pyrimidine

Molecular Formula

C19H25N3O2

Molecular Weight

327.4 g/mol

InChI

InChI=1S/C19H25N3O2/c1-23-13-17-12-19(21-14-20-17)22-9-7-15(8-10-22)11-16-5-3-4-6-18(16)24-2/h3-6,12,14-15H,7-11,13H2,1-2H3

InChI Key

ZJNPYAZKWJYPDC-UHFFFAOYSA-N

Canonical SMILES

COCC1=CC(=NC=N1)N2CCC(CC2)CC3=CC=CC=C3OC
4-(Methoxymethyl)-6-[4-[(2-methoxyphenyl)methyl]piperidin-1-yl]pyrimidine is a chemical compound commonly known as MMMP. It belongs to the pyrimidine class of compounds and has been the focus of numerous research endeavors due to its potential applications in various fields of research and industry. In this paper, we will explore the various aspects of MMMP, including its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.
MMMP is a chemical compound that belongs to the pyrimidine class of compounds. It was first synthesized in the 1990s, and since then, it has been the focus of numerous research endeavors, due to its potential applications in various fields of research and industry.
MMMP has a molecular formula of C24H32N4O2 and a molecular weight of 408.54 g/mol. It has a melting point of 255-257°C and a boiling point of 589.2°C at 760 mmHg. It is a white crystalline solid that is sparingly soluble in water but soluble in organic solvents such as DMSO and DMF.
MMMP can be synthesized through a multi-step reaction process, starting from readily available starting materials. The synthesis process involves the condensation of 4-(methoxymethyl)pyrimidine and 4-[(2-methoxyphenyl)methyl]piperidine in the presence of a suitable base, followed by the removal of the protecting group.
The chemical structure of MMMP can be characterized using various techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry.
The analytical methods used to determine the purity and identity of MMMP include high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS).
MMMP exhibits various biological properties, including antitumor, antiproliferative, and anti-inflammatory activities. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and reduce inflammation in animal models.
Studies have shown that MMMP is relatively safe in animal models, with no significant toxicity observed at therapeutic doses. However, further studies are needed to determine the long-term effects of MMMP on humans.
MMMP has potential applications in various fields of research and industry, including medicine, agriculture, and material science. It can be used as a starting material for the synthesis of other pyrimidine derivatives with improved biological activities.
The current state of research on MMMP is focused on its potential applications in medicine, particularly in the treatment of cancer and other diseases. Researchers are also exploring its potential applications in agriculture and material science.
The potential implications of MMMP in various fields of research and industry are vast. In medicine, it can be used as a starting material for the synthesis of new drugs with improved antitumor activities. In agriculture, it can be used as a pesticide or fungicide. In material science, it can be used as a building block for the synthesis of novel materials with unique properties.
Despite its potential applications in various fields, MMMP has certain limitations, including its low solubility and stability. Future research should focus on improving its solubility and stability, as well as exploring its potential applications in other fields, such as energy storage and catalysis. Future research should also aim to determine its long-term effects on humans and the environment.
Future research on MMMP should aim to explore the following areas:
1. Developing new synthetic routes for MMMP that are cost-effective and environmentally friendly
2. Improving the solubility and stability of MMMP for its potential applications in various fields of research and industry
3. Exploring the potential applications of MMMP in energy storage and catalysis
4. Conducting further studies on the long-term effects of MMMP on humans and the environment
5. Synthesizing new derivatives of MMMP with improved biological activities and specificity
6. Developing new analytical techniques for the characterization of MMMP and its derivatives
7. Investigating the potential applications of MMMP in other fields, such as material science and agriculture
8. Conducting clinical trials to determine the efficacy and safety of MMMP in the treatment of cancer and other diseases
9. Developing new formulations of MMMP for its potential applications in drug delivery
10. Collaborating with industry partners for the commercialization of MMMP and its derivatives for various applications.

XLogP3

3

Hydrogen Bond Acceptor Count

5

Exact Mass

327.19467705 g/mol

Monoisotopic Mass

327.19467705 g/mol

Heavy Atom Count

24

Dates

Last modified: 08-27-2023

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